YL-1-9

Medicinal Chemistry Breast Cancer Structure-Activity Relationship (SAR)
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H23F3N2O3
Molecular Weight 420.4 g/mol
Cat. No. B15583647
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Technical Parameters


Basic Identity
Product NameYL-1-9
Molecular FormulaC22H23F3N2O3
Molecular Weight420.4 g/mol
Structural Identifiers
InChIInChI=1S/C22H23F3N2O3/c1-14-6-8-27(9-7-14)12-16-2-4-17(11-18(16)22(23,24)25)26-21(28)15-3-5-19-20(10-15)30-13-29-19/h2-5,10-11,14H,6-9,12-13H2,1H3,(H,26,28)
InChIKeyVDAWTQREGLZRAR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

YL-1-9: A Novel Piperine-Derived p53/MDM2 Pathway Modulator for Breast Cancer Research


YL-1-9 is a bicyclic amide derivative of the natural alkaloid Piperine, designed as a small molecule modulator of the p53/MDM2 pathway. Its primary reported mechanism involves strong binding to the key hydrophobic pocket of MDM2, thereby inhibiting the degradation of the tumor suppressor p53 [1][2]. As a research compound with the CAS number 3064304-12-4 and molecular formula C22H23F3N2O3, YL-1-9 is characterized by its anti-cancer activity, specifically inducing cell cycle arrest and apoptosis in breast cancer models both in vitro and in vivo [1].

Pathway
p53/MDM2 pathway inhibition studies
Model
Breast cancer cell-model research
Endpoint
Apoptosis and cell cycle arrest assays

Why Substituting YL-1-9 with Piperine or Standard MDM2 Inhibitors Undermines Research Consistency


Substituting YL-1-9 with the parent compound Piperine or another MDM2 inhibitor (e.g., Nutlin-3a) is not scientifically justified without extensive re-validation. YL-1-9 is a structurally novel, bicyclic amide derivative, a modification explicitly synthesized to overcome the clinical limitations of Piperine, which include poor bioavailability and potential toxicity [1]. The specific downstream effects of YL-1-9, particularly its demonstrated downregulation of the CDK4/6-cyclin D-Rb-E2F pathway and the Caspase 3/Bax/Bcl-2 apoptosis signaling pathway, are a direct result of its unique chemical structure and cannot be assumed for other p53/MDM2 modulators without analogous empirical data [1]. Using a generic substitute introduces uncontrolled variables in target engagement, downstream signaling, and cellular phenotype, thereby compromising the reproducibility and interpretability of the experimental results.

Piperine analogs may engage different targets; MDM2 inhibition is not class-wide.
Parent piperine’s poor bioavailability and interaction risk are not resolved by simple substitution.
Experimental outcomes (cell cycle arrest, apoptosis) may vary significantly among analogs.

Quantifiable Differentiation of YL-1-9 from Piperine and In-Class Analogs


Structural Differentiation: YL-1-9 as a Bicyclic Amide Derivative vs. Piperine

YL-1-9 is a novel bicyclic amide derivative of Piperine, synthesized to overcome the clinical limitations of the parent compound [1]. While Piperine is a natural alkaloid that upregulates p53 expression but suffers from poor bioavailability and toxicity, YL-1-9's modified structure is designed for improved drug-like properties and enhanced anti-cancer activity [1]. The precise chemical modification involves the introduction of a trifluoromethyl (CF3) group, as indicated by its molecular formula (C22H23F3N2O3) [2], a moiety not present in Piperine (C17H19NO3).

Anti-Proliferative IC50
Head-to-head
Reported lower IC50 than piperine (MTT, breast cancer lines)
Supports p53/MDM2 pathway inhibition interpretation
Medicinal Chemistry Breast Cancer Structure-Activity Relationship (SAR)

Downstream Signaling Signature: YL-1-9's Unique Modulation of the CDK4/6-Rb-E2F and Caspase Pathways

Mechanistic studies reveal that YL-1-9's anti-cancer effects are mediated through the downregulation of specific proteins in two key pathways: the CDK4/6-cyclin D-Rb-E2F pathway and the Caspase 3/Bax/Bcl-2 apoptosis signaling pathway [1]. This dual modulation provides a mechanistic fingerprint that distinguishes YL-1-9 from other p53 activators, such as Nutlin-3a, which primarily acts by disrupting the p53-MDM2 interaction without direct evidence of modulating these specific downstream cascades in the same manner [1].

Cell Cycle Arrest
Reported
G1/S phase arrest observed via flow cytometry in breast cancer cells
Supports cell cycle arrest endpoint review
Molecular Pharmacology Cell Signaling Breast Cancer

Functional Assay Profile: YL-1-9's Multi-Faceted Anti-Cancer Activity in Breast Cancer Models

In a comprehensive evaluation, YL-1-9 demonstrated a broad spectrum of anti-cancer activities in breast cancer cells, significantly inhibiting proliferation, adhesion, invasion, and migration, while also inducing cell cycle arrest and apoptosis [1]. This multi-functional profile contrasts with the often more limited effects of Piperine, which the study's introduction notes has poor bioavailability and toxicity issues that hinder its clinical application [1]. The study's use of multiple assays (MTT, colony formation, EdU, cell adhesion/invasion, wound healing, and apoptosis staining) provides a robust, multi-parametric dataset for YL-1-9.

Migration & Invasion
Reported
Reduced wound closure and Matrigel invasion in transwell assays
Supports metastasis model endpoint review
Oncology Cell Biology Drug Discovery

In Vivo Activity: Demonstration of Anti-Tumor Effect in a CAM Xenograft Model

The study evaluated YL-1-9 in vivo using the chick embryo chorioallantoic membrane (CAM) model, which demonstrated its anti-tumor effects in a living organism [1]. While many Piperine analogs and early-stage MDM2 inhibitors may only show activity in vitro, the inclusion of an in vivo CAM assay provides a crucial bridge between cell culture and more complex animal models. This distinguishes YL-1-9 as a compound with demonstrated in vivo efficacy, a critical filter for progressing research tools toward translational studies.

In Vivo CAM Model
Reported
Tumor growth reduction in CAM xenograft (breast cancer line)
Supports in vivo model-response context
In Vivo Pharmacology Xenograft Model Breast Cancer

Primary Research Applications for YL-1-9 in Oncology and Cell Signaling


Investigating the p53/MDM2 Axis in Breast Cancer with a Novel Chemical Scaffold

YL-1-9 is the ideal chemical probe for researchers investigating the therapeutic potential of targeting the p53/MDM2 interaction, particularly in the context of breast cancer. Its structural novelty as a bicyclic amide derivative of Piperine provides a distinct chemical scaffold compared to well-studied classes like the nutlins or spirooxindoles. This allows for the exploration of alternative binding modes and downstream signaling effects, as evidenced by its specific modulation of the CDK4/6-cyclin D-Rb-E2F and Caspase pathways [1]. Using YL-1-9 can help generate new SAR insights and potentially overcome resistance mechanisms observed with other MDM2 inhibitors.

Studying Tumor Cell Motility and Metastasis Pathways

The multi-functional anti-cancer profile of YL-1-9, which includes significant inhibition of cell adhesion, invasion, and migration, makes it a powerful tool for research focused on tumor progression and metastasis [1]. Unlike compounds that only affect cell viability, YL-1-9 can be used to dissect the molecular mechanisms governing cancer cell motility and extracellular matrix interaction. This is particularly relevant for studying the metastatic cascade in breast cancer models, providing a compound with validated activity across multiple key functional assays [1].

Validation of CDK4/6-Rb-E2F Pathway Involvement in p53-Mediated Cell Cycle Arrest

Given its demonstrated downregulation of the CDK4/6-cyclin D-Rb-E2F pathway, YL-1-9 serves as a specific pharmacological tool for validating the role of this pathway in p53-mediated cell cycle arrest [1]. This application is crucial for studies seeking to understand the crosstalk between p53 activation and the G1/S checkpoint control in cancer cells. By using YL-1-9, researchers can probe this specific mechanistic link without the confounding effects of broader or less characterized p53 activators, thereby generating cleaner, more interpretable data on this critical signaling nexus.

In Vivo Pilot Studies for Lead Optimization Programs

The published in vivo efficacy data from the CAM model makes YL-1-9 an attractive starting point or reference compound for medicinal chemistry lead optimization programs [1]. The compound has cleared an early in vivo hurdle, demonstrating anti-tumor activity in a living system. This provides a benchmark for evaluating new analogs and supports the further development of this Piperine-derived chemotype. Procurement for these studies is justified by the combination of a well-defined in vitro mechanism and proven in vivo activity, which is not always available for early-stage research compounds.

Application
Selection Property
Validation Focus
p53/MDM2 pathway research
MDM2 inhibition assay context
p53/p21 pathway activation endpoints
Piperine derivative SAR studies
Comparative potency reference
p53 pathway modulation benchmarking
Metastasis model research
Cell migration and invasion inhibition profile
In vivo tumor dissemination endpoints

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

57 linked technical documents
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